Cas no 103049-97-4 (1,4-Naphthalenedione,2,3-bis(octylthio)-)

1,4-Naphthalenedione,2,3-bis(octylthio)- structure
103049-97-4 structure
Product Name:1,4-Naphthalenedione,2,3-bis(octylthio)-
CAS No:103049-97-4
MF:C26H38O2S2
MW:446.708725452423
CID:137619
PubChem ID:45075145
Update Time:2025-04-19

1,4-Naphthalenedione,2,3-bis(octylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione,2,3-bis(octylthio)-
    • 2,3-Bis(n-octylthio)-1,4-naphthalenedione
    • 2,3-bis(octylsulfanyl)naphthalene-1,4-dione
    • 103049-97-4
    • FT-0677486
    • AKOS015839887
    • DTXSID10662996
    • MDL: MFCD06656512
    • Inchi: 1S/C26H38O2S2/c1-3-5-7-9-11-15-19-29-25-23(27)21-17-13-14-18-22(21)24(28)26(25)30-20-16-12-10-8-6-4-2/h13-14,17-18H,3-12,15-16,19-20H2,1-2H3
    • InChI Key: NHKODPLUMGYRPO-UHFFFAOYSA-N
    • SMILES: S(C1C(C2C=CC=CC=2C(C=1SCCCCCCCC)=O)=O)CCCCCCCC

Computed Properties

  • Exact Mass: 446.23100
  • Monoisotopic Mass: 446.231
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 16
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.7A^2
  • XLogP3: 9.7

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 541.5±50.0 °C at 760 mmHg
  • Flash Point: 209.6±20.2 °C
  • Refractive Index: 1.559
  • PSA: 84.74000
  • LogP: 8.46460
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

1,4-Naphthalenedione,2,3-bis(octylthio)- Security Information

1,4-Naphthalenedione,2,3-bis(octylthio)- Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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